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Compound of Interest

Compound Name:
7-Methoxy-3-

indolecarboxaldehyde

CAS No.: 109021-59-2

Cat. No.: B111118

Get Quote

Executive Summary & Operational Context
7-Methoxy-3-indolecarboxaldehyde (CAS: 10200-26-7 / 109021-59-2) is a functionalized

indole derivative commonly utilized as a pharmacophore intermediate in the synthesis of

mitragynine analogs and other bioactive alkaloids.[1][2][3][4]

Immediate Safety Directive: While this compound is not classified as P-listed (acutely toxic)

under US RCRA regulations, it possesses significant aquatic toxicity (H400) and potential for

contact toxicity (H311).[3]

CRITICAL RULE: Under no circumstances should this compound or its mother liquors be

discharged into sink drains or municipal sewer systems.

Primary Disposal Path: High-temperature incineration via a licensed chemical waste

contractor.[3]

Hazard Assessment & Technical Justification
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Effective disposal requires understanding the chemical's reactivity profile.[3] As a Senior

Application Scientist, I prioritize the "why" behind the safety protocols to ensure compliance is

driven by logic, not just rote memorization.

Chemical Hazard Profile (GHS Standards)
Parameter Classification H-Code

Operational
Implication

Acute Toxicity
Oral (Cat 4), Dermal

(Cat 3)
H302, H311

Double-glove (Nitrile)

is mandatory.[3]

Dermal absorption is a

primary exposure

route.[3]

Irritation
Skin (Cat 2), Eye (Cat

2A)
H315, H319

Dust generation

during solid waste

transfer must be

minimized.[3]

Environmental Aquatic Acute (Cat 1) H400

Zero-discharge policy.

Spill kits must use dry

absorbents; no wet

mopping into drains.

[3]

Reactivity
Aldehyde

Functionality
N/A

Segregation is vital.

Aldehydes can

undergo exothermic

oxidation to carboxylic

acids if mixed with

strong oxidizers.[3]

The Causality of Segregation
The C-3 formyl group (aldehyde) on the indole ring is susceptible to oxidation.[3]

Risk: Mixing 7-Methoxy-3-indolecarboxaldehyde waste with strong oxidizing agents (e.g.,

Nitric Acid, Peroxides, Permanganates) in a central waste carboy can trigger an exothermic
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reaction, potentially pressurizing the container or causing a fire.[3]

Protocol: Always segregate this compound into Non-Halogenated Organic waste streams,

strictly separated from Oxidizing Acid waste streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess Reagent)
Applicable for: Expired shelf stock, spilled solids, or weighing boat residues.

PPE Verification: Don Nitrile gloves (minimum 0.11 mm thickness), safety goggles, and a lab

coat.[3] If handling >10g, use a powder respirator or work inside a fume hood.[3]

Containment:

Do not sweep dust into the air.[3]

Transfer solid material into a clear, sealable polyethylene bag (secondary containment).[3]

Labeling: Attach a hazardous waste tag immediately.[3]

Constituents: "7-Methoxy-3-indolecarboxaldehyde, Solid."[3][5]

Hazard Checkbox: Toxic, Irritant.[3]

Binning: Place the sealed bag into the laboratory’s designated Solid Hazardous Waste Drum

(Fiber drum or poly-drum).

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicable for: Filtrates from recrystallization, reaction solvents (DCM, Ethyl Acetate,

Methanol).

Solvent Compatibility Check:

If the solvent is Halogenated (e.g., Dichloromethane, Chloroform): Use the Halogenated

Waste carboy.
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If the solvent is Non-Halogenated (e.g., Methanol, Ethyl Acetate, DMSO): Use the Non-

Halogenated Organic carboy.[3]

pH Verification (Self-Validating Step):

Before pouring, check the pH of the waste solution.

Requirement: pH should be between 4 and 10.[3] If highly acidic or basic, neutralize

carefully before adding to a communal carboy to prevent unexpected polymerization or

heat generation.[3]

Transfer: Use a funnel to prevent spillage. Leave at least 10% headspace in the carboy for

vapor expansion.[3]

Closure: Cap the carboy tightly immediately after use.

Protocol C: Contaminated Debris
Applicable for: Syringes, TLC plates, contaminated gloves, paper towels.

Sharps (Syringes/Needles):

Do NOT recap needles.[3]

Place directly into a rigid, puncture-proof Biohazard/Sharps Container labeled for chemical

contamination.[3]

Soft Debris (Gloves/Tissues):

Bag separately in clear plastic.

Dispose of in the Solid Hazardous Waste bin.

Note: Do not throw contaminated gloves into regular trash; the H311 (Dermal Toxic) rating

makes this a safety violation for custodial staff.[3]

Decision Logic & Workflow (Visualization)
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The following diagram illustrates the decision matrix for disposing of 7-Methoxy-3-
indolecarboxaldehyde, ensuring proper stream segregation.

Waste Source:
7-Methoxy-3-indolecarboxaldehyde

Determine Physical State

Liquid / Solution Solid / Pure Substance Contaminated Debris
(Gloves, TLC Plates)

Check Solvent Type

Halogenated Solvent
(DCM, CHCl3)

Contains Halogens

Non-Halogenated Solvent
(MeOH, EtOAc, DMSO)

No Halogens

Container: Halogenated Waste
(Incineration)

Container: Organic Solvents
(Fuel Blending/Incineration)

Double Bag in Polyethylene

Container: Solid Hazardous Waste
(Lab Pack for Incineration)

Container: Chemically Contaminated
Solid Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 7-Methoxy-3-indolecarboxaldehyde waste streams

to ensure safety and regulatory compliance.

Regulatory Compliance (RCRA & EPA Context)
In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory.
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Waste Classification:

7-Methoxy-3-indolecarboxaldehyde is not explicitly "Listed" (P or U list) in 40 CFR

261.33.[3]

However, it must be evaluated for Characteristics:

Ignitability (D001): If in a flammable solvent (Flash point <60°C).[3]

Toxicity: While not a standard TC constituent, its aquatic toxicity dictates it must be

managed as hazardous to prevent environmental release.[3]

Cradle-to-Grave Tracking:

Ensure the waste manifest accurately reflects the "Indole Aldehyde" content.[3]

The final disposal method code is typically H040 (Incineration) or H061 (Fuel Blending)

depending on the solvent carrier.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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